Cas no 2872-52-8 (disperse red 1)

• Product Name: disperse red 1
• CAS No: 2872-52-8
• Molecular Formula: C₁₆H₁₈N₄O₃
• Molecular Weight: 314.33912
• CID: 43510
• PubChem ID: 24861232

disperse red 1 Properties

Names and Identifiers

• disperse red 1
• 2-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]ethanol
• C.I.Disperse Red 1
• 4-[Ethyl(2-hydroxyethyl)amino]-4'-nitroazobenzene
• Acetamine Scarlet B
• Acetate Fast Scarlet B
• Acetoquinone Light Scarlet BLZ
• Amacel Scarlet GB
• Disperse Red Zh
• Disperse Scarlet B
• Disperse Scarlet Zh
• Dispersive Ruby Zh
• Dispersol Fast Scarlet B
• N-Ethyl-N-(2-hydroxyethyl)-4-(4-nitrophenylazo)aniline

• InChIKey： FOQABOMYTOFLPZ-ISLYRVAYSA-N
• Inchi： InChI=1S/C16H18N4O3/c1-2-12-11-14(5-8-16(12)17-9-10-21)19-18-13-3-6-15(7-4-13)20(22)23/h3-8,11,17,21H,2,9-10H2,1H3/b19-18+
• SMILES： CCC1=CC(=CC=C1NCCO)/N=N/C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.13800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 314.13789
• Heavy Atom Count: 23
• Complexity: 383
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 94

Experimental Properties

• LogP: 4.35200
• PSA: 94.01000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 454.02°C (rough estimate)
• Melting Point: 160-162 °C (lit.)
• Flash Point: 269.8 °C
• Color/Form: Red powder
• Solubility: It can be dissolved in ethanol, acetone and benzene.
• Density: 1.1523 (rough estimate)

disperse red 1 Security Information

• Symbol:
• RTECS：KL0320000
• WGK Germany：3
• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R43
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Risk Phrases： 43
• Signal Word：Warning

disperse red 1 Customs Data

• HS CODE：3204110000
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances